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Compound of Interest

Compound Name:
2-(2-Methoxy-phenyl)-2-

morpholin-4-YL-ethylamine

CAS No.: 904806-00-4

Cat. No.: B1644381

Get Quote

Executive Summary
Chemical Class: Functionalized Morpholine / Organic Amine Primary Hazards: Corrosive

(Skin/Eye), Acute Toxicity (Oral), Aquatic Toxicity. Critical Directive: Do not dispose of via

municipal sinks or evaporation. This compound requires segregation as Basic Organic Waste

and incineration at an approved facility equipped with NOx scrubbers.

Part 1: Chemical Profile & Hazard Logic
As a Senior Application Scientist, I emphasize that safety protocols are not merely compliance

checklists—they are derived from the molecular behavior of the substance.

2-(2-Methoxy-phenyl)-2-morpholin-4-yl-ethylamine combines a basic primary amine tail with

a morpholine ring. This structure dictates its disposal requirements:

Basicity (Corrosivity): The ethylamine side chain renders the compound highly basic (pH >

12 in aqueous solution). It falls under RCRA Waste Code D002 (Corrosive).[1]
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Nitrosamine Precursor Potential: The morpholine moiety is a secondary amine equivalent

(masked). If exposed to nitrosating agents (e.g., sodium nitrite, nitric acid), it can form N-

nitrosomorpholine (NMOR), a potent carcinogen. Strict segregation from oxidizing acids is

mandatory.

Aquatic Persistence: Morpholine derivatives are water-soluble and poorly biodegradable in

anaerobic conditions, posing long-term risks to aquatic ecosystems.

GHS Hazard Classification (Derived)
Hazard Class Category Hazard Statement Signal Word

Skin Corr./Irrit. 1C

H314: Causes severe

skin burns and eye

damage

DANGER

Acute Tox. 4
H302: Harmful if

swallowed
WARNING

Aquatic Acute 3
H402: Harmful to

aquatic life
-

Part 2: Waste Segregation & Compatibility
The most common cause of laboratory waste accidents is improper segregation.

The "Self-Validating" Segregation System
To ensure safety, adopt a Binary Segregation Protocol. This prevents the accidental formation

of nitrosamines or exothermic neutralization reactions in the waste drum.

Stream A (Compatible): Basic Organic Waste.

Includes: Pyridine, Triethylamine, dilute NaOH, other non-halogenated organic bases.

Stream B (INCOMPATIBLE - DO NOT MIX):

Oxidizers: Nitric acid, Peroxides (Fire/Explosion risk).

Nitrosating Agents: Nitrites, Nitrous acid (Carcinogen formation risk).
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Halogenated Solvents: DCM, Chloroform (unless specifically allowed by your waste

handler; exothermic reaction risk with certain amines).

Part 3: Operational Disposal Protocol
Scenario A: Solid Waste (Pure Substance)
Applicable for: Expired shelf stock, spilled solids, or contaminated weighing boats.

Containment: Do not dissolve the solid. Keep it in its original vial if possible.

Over-packing: Place the vial into a clear, sealable secondary bag (Ziploc type).

Labeling: Affix a hazardous waste tag.

Chemical Name: 2-(2-Methoxy-phenyl)-2-morpholin-4-yl-ethylamine.

Constituents: 100%.

Hazards: Corrosive, Toxic.[2]

Disposal: Deposit in the Solid Hazardous Waste drum.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicable for: HPLC waste, reaction workups.

pH Check: If the solution is highly acidic (pH < 4) due to workup, slowly neutralize to pH 7–9

using Sodium Bicarbonate (NaHCO₃) before adding to the organic waste container. This

prevents heat generation in the drum.

Solvent Compatibility: Ensure the carrier solvent (e.g., Methanol, DMSO) is compatible with

the "Basic Organic" waste stream.

Transfer: Funnel liquid into the Basic Organic Waste carboy.

Crucial: Leave 10% headspace in the container to allow for vapor expansion.
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Part 4: Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for disposing of this specific morpholine

derivative.
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Waste Generation:
2-(2-Methoxy-phenyl)-2-morpholin-4-yl-ethylamine

Physical State?

Solid / Residue Liquid Solution

Double Bag / Overpack
Do NOT Dissolve

Label: Solid Toxic/Corrosive

Select Waste Stream

Check pH

Neutralize to pH 7-9
(Use NaHCO3)

Acidic (pH < 5)

Check Compatibility:
NO Oxidizers
NO Nitrites

Neutral/Basic

Stream A:
Basic Organic Waste
(Non-Halogenated)

Standard Solvents

Stream B:
Halogenated Waste

(If solvent is DCM/Chloroform)

Halogenated Solvents

Final Disposal:
High Temp Incineration

(NOx Scrubbing)

Click to download full resolution via product page
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Caption: Operational decision tree for segregating morpholine-derivative waste streams to

prevent incompatibility incidents.

Part 5: Emergency Procedures (Spill Response)
In the event of a spill outside of containment:

Evacuate & Ventilate: Amines have potent odors and respiratory toxicity. Clear the immediate

area.[2][3][4][5]

PPE: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab coat. If

powder is aerosolized, use an N95 or P100 respirator.

Neutralization (The "Dry" Method):

Do not spray water directly (spreads contamination).[3][4]

Cover the spill with Amphoteric Absorbent (e.g., Chemizorb® or a 1:1 mix of sand and

sodium bisulfate) to neutralize the basicity.

Collection: Sweep into a disposable container using non-sparking tools.

Clean Up: Wipe the surface with dilute acetic acid (vinegar) to neutralize trace amines,

followed by soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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